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Compound of Interest

Compound Name: N-(2-Carboxyphenyl)glycine
CAS No.: 141865-09-0
Cat. No.: B585875

Get Quote

Introduction: The Reproducibility Mandate

Welcome to the Technical Support Center. You are likely here because N-(2-
Carboxyphenyl)glycine (CAS: 612-42-0) is behaving inconsistently in your experiments.

This compound—often abbreviated as N-CPG or N-(Carboxymethyl)anthranilic acid—is
deceptively simple. While it appears to be a standard amino acid derivative, its ortho-
substitution pattern creates unique intramolecular hydrogen bonding and metal-chelating
properties. These features are the primary drivers of experimental failure, manifesting as
precipitation in neutral buffers, oxidative discoloration (blue artifacts), or false positives in
metalloenzyme assays.

This guide abandons generic advice. Below are the specific failure modes of this molecule and
the self-validating protocols to resolve them.

Module 1: Solubilization & Storage
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The Issue: "My compound precipitates when added to
PBS/Media."

The Science of the Failure: N-(2-Carboxyphenyl)glycine is zwitterionic. While it has two
carboxylic acid groups, the aniline nitrogen can accept a proton. In its solid state, it exists as a
stable lattice that resists dissolution in neutral water (pH 7).

 Direct Addition Failure: Adding the powder directly to pH 7.4 buffer often results in a "gummy"
precipitate. The local pH at the granule surface drops rapidly as the acid groups dissolve,
protonating the bulk material and locking it into an insoluble state.

The Solution: The "Reverse-Titration" Protocol Do not attempt to dissolve this compound
directly in neutral buffer. You must drive the equilibrium fully to the anionic species first.

Protocol: 100 mM Stock Preparation (Self-Validating)

» Weighing: Weigh the appropriate amount of N-(2-Carboxyphenyl)glycine (MW: 195.17
g/mol ).

o Alkaline Dissolution: Add 0.1 M NaOH equivalent to 2.2 molar equivalents of the compound.

o Why? You must deprotonate both the glycine carboxyl and the benzoic acid carboxyl
groups.

o Observation: The solution should turn clear and slightly yellow. If cloudy, sonicate for 30
seconds.

e Stabilization: Add distilled water to reach 90% of the final volume.

e pH Adjustment (The Critical Step):

[¢]

Place the probe in the solution.

o

Slowly add 0.1 M HCI dropwise.

o

Stop when pH reaches 7.5-8.0.

[¢]

Warning: Do not overshoot below pH 6.0, or the zwitterionic form will crash out.
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¢ Final Volume: Adjust to final volume with water. Filter sterilize (0.22 pm).

Storage: Aliquot and store at -20°C. Do not store at 4°C for >1 week, as micro-precipitates form
that are invisible to the naked eye but scatter light in plate readers.

Troubleshooting Decision Tree

Start: Compound Added to Solvent

Visual Inspection

/

Solution is Clear?
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\
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Figure 1: Logic flow for resolving solubility issues. Note that pH < 6.0 is the "danger zone" for
precipitation.

Module 2: Purity & Stability (The "Blue" Artifact)
The Issue: "My stock solution or reaction mixture is
turning blue/grey."

The Science of the Failure: This is the most specific identifier of N-(2-Carboxyphenyl)glycine
instability. This molecule is the historic precursor for the Heumann Indigo Synthesis.

o Mechanism: Under oxidative conditions, high heat, or prolonged exposure to strong base,
the compound cyclizes to form Indoxyl, which spontaneously oxidizes in air to form Indigo
(insoluble blue pigment).[1]

e Impact: Even trace amounts of indigo act as a quenching agent in fluorescence assays and
a light scatterer in absorbance assays.

The Solution: Anaerobic Handling & Thermal Limits

Parameter Limit/Recommendation Reason for Failure

Temperatures >100°C trigger
Max Temperature <60°C _ o _
rapid cyclization to indoxyl.

Argon/Nitrogen for long Oxygen drives the Indoxyl

Atmosphere ) )
incubations Indigo conversion.
. ] Strong alkali accelerates the
pH Stability Avoid pH > 12 o o
initial cyclization step.
) ) UV light catalyzes the
Light Protect from direct UV

oxidation of trace indoxyl.

Purification Protocol (If Blue is Observed)

If your solid stock has a blue tint, it is contaminated.

¢ Dissolve in dilute NaOH.
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Filter through a 0.2 um PTFE filter (Indigo is insoluble in water and will be trapped).

Precipitate by slowly acidifying to pH 3.0.

Wash the white precipitate with cold acidic water.

Dry under vacuum.[2]

Degradation Pathway Diagram

N-(2-Carboxyphenyl)glycine Cyclization Indoxyl Dimerization Indigo Dye
(Colorless) (Unstable Intermediate) (Blue Precipitate)
vy
————————— AT
Oxidation (02) ~~~~ -7

Heat (>100°C)
or Strong Base

Click to download full resolution via product page

Figure 2: The Heumann pathway.[1] Visual appearance of blue indicates the compound has
degraded via oxidative cyclization.

Module 3: Experimental Interference
The Issue: "l am getting variable IC50 values in my
metalloenzyme assay."

The Science of the Failure: N-(2-Carboxyphenyl)glycine is a tridentate ligand. It coordinates
to metal ions (Zn2*, Cuz*, Mg?*) using:

e The amine nitrogen.[1][3]
e The carboxylate oxygen of the glycine moiety.[1][4]

e The carboxylate oxygen of the benzoic acid moiety.
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If your enzyme requires a metal cofactor (e.g., MMPs, HDACS, certain kinases), N-CPG may
be stripping the metal from the enzyme active site, acting as a chelator rather than a
competitive inhibitor. This results in false positives.

The Solution: The Metal Supplementation Control
If you suspect chelation interference, run the following validation:
o Baseline: Measure IC50 of N-CPG in standard buffer.

o Supplemented: Measure IC50 in buffer supplemented with excess metal cofactor (e.g., if the
enzyme uses Zn?*, add 10 uM ZnClL2).

e Analysis:

o If IC50 increases significantly (potency drops): The compound was likely chelating the
metal. The "inhibition" was an artifact of metal stripping.

o If IC50 remains constant: The compound is acting via a specific binding mechanism
unrelated to bulk metal depletion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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